Cas no 80822-62-4 (4-(3-amino-propyl)-1h-imidazol-2-ylamine 2hcl)

• Product Name: 4-(3-amino-propyl)-1h-imidazol-2-ylamine 2hcl
• CAS No: 80822-62-4
• MF: C₆H₁₄Cl₂N₄
• MW: 213.10800
• CID: 1801732
• Update Time: 2025-06-11

4-(3-amino-propyl)-1h-imidazol-2-ylamine 2hcl Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-propyl)-1h-imidazol-2-ylamine 2hcl
• Oprea1_617436
• BAS 01262968
• SureCN8288714
• 2-Amino-4-(3,4-dimethoxy-phenyl)-thiophene-3-carboxylic acid ethyl ester
• 2-amino-4-(3,4-dimethyl-phenyl)-thiophene-3-carboxylic acid ethyl ester
• 4-(3-aminopropyl)-1H-imidazol-2-amine dihydrochloride
• AC1Q335Y
• AC1LEVG0
• 2-amino-4-(3-aminopropyl)-1H-imidazole dihydrochloride
• CBMicro_039983
• 4-(3-aminopropyl)-2-aminoimidazole dihydrochloride
• ethyl 2-amino-4-(3,4-dimethoxyphenyl)thiophene-3-carboxylate
• 4-(3-aminopropyl)-1H-imidazol-2-ylamine dihydrochloride
• Oprea1_119951
• 4-(3-amino-propyl)-1H-imidazol-2-ylamine dihydrochloride

Computed Properties

• Exact Mass: 212.06000

Experimental Properties

• PSA: 80.72000
• LogP: 2.76870

Additional information on 4-(3-amino-propyl)-1h-imidazol-2-ylamine 2hcl

4-(3-Amino-Propyl)-1H-Imidazol-2-Ylamine 2HCl (CAS No. 80822-62-4): A Comprehensive Overview

4-(3-Amino-propyl)-1H-imidazol-2-ylamine 2HCl (CAS No. 80822-62-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as APIM, is a derivative of imidazole and features an amino group attached to a propyl chain, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl consists of an imidazole ring with an amino-substituted propyl chain. The presence of the imidazole ring and the amino group imparts unique chemical properties that are highly desirable in drug design and development. The compound is often used as an intermediate in the synthesis of pharmaceuticals, particularly those targeting specific biological pathways and receptors.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl in the development of novel therapeutic agents. Studies have shown that compounds derived from this structure exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of APIM were effective in inhibiting the activity of specific enzymes involved in inflammatory responses, making them promising candidates for the treatment of chronic inflammatory diseases.

In addition to its potential therapeutic applications, 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl has been extensively studied for its role in modulating protein-protein interactions. The imidazole ring is known to form hydrogen bonds and π-stacking interactions, which are crucial for stabilizing protein structures and facilitating binding events. This property makes APIM an attractive scaffold for designing molecules that can interfere with specific protein-protein interactions, a strategy that has gained significant attention in drug discovery.

The synthesis of 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl involves several well-established chemical reactions. Typically, the process begins with the reaction of imidazole with a suitable aminoalkylating agent, followed by protonation to form the hydrochloride salt. The synthetic route is highly reproducible and can be scaled up for industrial production, ensuring a consistent supply for research and development purposes.

The physicochemical properties of 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl are well-characterized. It is a white crystalline solid with a melting point ranging from 195°C to 197°C. The compound is soluble in water and common organic solvents such as methanol and ethanol, which facilitates its use in various experimental protocols. Its stability under different conditions has been extensively studied, and it is generally considered stable at room temperature when stored under appropriate conditions.

In terms of safety and handling, 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. While not classified as a hazardous material, proper storage and disposal procedures should be adhered to ensure environmental safety.

The future prospects for 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent studies have explored its role in modulating ion channels and receptors involved in neurological disorders. These findings suggest that derivatives of APIM could be developed into novel treatments for conditions such as epilepsy and Alzheimer's disease.

In conclusion, 4-(3-amino-propyl)-1H-imidazol-2-ylamine 2HCl (CAS No. 80822-62-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it an invaluable tool for developing new therapeutic agents and advancing our understanding of biological processes. As research continues to evolve, the importance of this compound is likely to grow, opening up new avenues for innovation in drug discovery.